Cas no 863500-21-4 (2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 863500-21-4
• MF: C₂₀H₁₈N₆O₂S
• MW: 406.460921764374
• CID: 6566033
• Update Time: 2025-07-15

2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(m-tolyl)acetamide
• Acetamide, 2-[[3-(4-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-N-(3-methylphenyl)-

• Inchi： 1S/C20H18N6O2S/c1-13-4-3-5-14(10-13)23-17(27)11-29-20-18-19(21-12-22-20)26(25-24-18)15-6-8-16(28-2)9-7-15/h3-10,12H,11H2,1-2H3,(H,23,27)
• InChI Key： DSYYOVZZHKAHLV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N=CN=C2N(C3=CC=C(OC)C=C3)N=NC2=1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.55±0.70(Predicted)

Additional information on 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 863500-21-4 and Product Name: 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide

The compound identified by the CAS number 863500-21-4 and the product name 2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.

At the core of this compound's structure lies a complex arrangement of fused rings, including a triazolo[4,5-d]pyrimidine core. This particular scaffold is renowned for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules. The presence of a sulfanyl group at the 7-position of the triazolo[4,5-d]pyrimidine ring enhances the molecule's interactability with biological targets, thereby increasing its pharmacological relevance.

The acetamide moiety appended to the sulfanyl group introduces an additional layer of functionality, which can modulate both solubility and metabolic stability. This feature is particularly crucial in pharmaceutical design, as it allows for fine-tuning of pharmacokinetic properties. Furthermore, the 4-methoxyphenyl substituent at the 3-position of the triazolopyrimidine ring adds another dimension of electronic influence, potentially affecting binding affinity and selectivity towards biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with high precision. Studies suggest that the sulfanyl group and the acetamide moiety play pivotal roles in stabilizing interactions with target proteins. These insights are derived from high-resolution crystallographic data and molecular dynamics simulations, which have been instrumental in elucidating the compound's binding mode.

In vitro studies have demonstrated promising activity of this compound against various biological targets relevant to human health. Notably, preliminary experiments indicate inhibitory effects on enzymes involved in inflammatory pathways and cancer progression. The triazolo[4,5-d]pyrimidine core, with its unique electronic and steric properties, appears to be a key determinant of these observed activities.

The synthesis of this compound involves multi-step organic transformations, each meticulously designed to introduce specific functional groups while maintaining structural integrity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance yield but also ensure high purity, which is essential for subsequent pharmacological evaluation.

One of the most compelling aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites—such as the sulfanyl group and the acetamide moiety—offers chemists a canvas to develop a library of analogs with tailored pharmacological profiles. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models trained on large datasets have been used to forecast binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) properties before experimental validation. Such computational tools have complemented traditional high-throughput screening methods, providing a more efficient route to novel therapeutics.

Epidemiological studies have also highlighted the importance of molecules with similar structural motifs in addressing global health challenges. Compounds featuring triazolopyrimidine cores have been implicated in treatments for infectious diseases and chronic conditions. The current compound under discussion aligns well with this trend, offering a new perspective on how structural modifications can enhance therapeutic efficacy.

The role of natural product-inspired scaffolds cannot be overstated in modern drug development. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural complexity. The triazolo[4,5-d]pyrimidine scaffold found in this compound draws inspiration from such natural motifs but has been refined through rational design principles.

Regulatory considerations are another critical aspect when evaluating new chemical entities like this one. Compliance with international guidelines ensures that safety and efficacy are rigorously assessed before clinical translation. Good Manufacturing Practices (GMP) are adhered to during synthesis and purification to guarantee consistency across batches.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating multifactorial diseases by modulating complex biological networks. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.